Cas no 7596-29-4 (N-(ethylideneamino)-4-nitro-aniline)

• Product Name: N-(ethylideneamino)-4-nitro-aniline
• CAS No: 7596-29-4
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 571125
• PubChem ID: 9569564
• Update Time: 2025-04-19

N-(ethylideneamino)-4-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• N-(ethylideneamino)-4-nitro-aniline
• N-[(E)-ethylideneamino]-4-nitroaniline
• NSC-405990
• 7596-29-4
• NSC405990
• Acetaldehyde 4-nitrophenylhydrazone
• Acetaldehyd-4-nitrophenylhydrazon

• Inchi： 1S/C8H9N3O2/c1-2-9-10-7-3-5-8(6-4-7)11(12)13/h2-6,10H,1H3/b9-2+
• InChI Key： YVDNNYWGYXGGCI-XNWCZRBMSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N/N=C/C)=O

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• PSA: 67.53